Diphenylmethyl piperazinylbenzimidazole

• CAS No.: 65215-54-5
• Molecular Formula: C27H30N4
• Molecular Weight: 410.6 g/mol
• IUPAC Name: 1-[3-(4-benzhydrylpiperazin-1-yl)propyl]benzimidazole
• InChI: InChI=1S/C27H30N4/c1-3-10-23(11-4-1)27(24-12-5-2-6-13-24)30-20-18-29(19-21-30)16-9-17-31-22-28-25-14-7-8-15-26(25)31/h1-8,10-15,22,27H,9,16-21H2
• InChI Key: VLRBNROMVPJNJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCN2C=NC3=CC=CC=C32)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

Diphenylmethyl piperazinylbenzimidazole is a useful research compound. Its molecular formula is C27H30N4 and its molecular weight is 410.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.5 parts of 1-(3-chloropropyl)-1H-benzimidazole, 5.1 parts of 1-(diphenylmethyl)piperazine, 3.7 parts of sodium carbonate, 0.1 parts of potassium iodide and 80 parts of 4-methyl-2-pentanone is stirred and refluxed overnight. The reaction mixture is cooled, water is added and the layers are separated. The organic phase is dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (95:5 by volume) as eluent. The pure fractions are collected and the eluent is evaporated. The residue is crystallized from a mixture of 4-methyl-2-pentanone and 2,2'-oxybispropane, yielding 1-{3-[4-(diphenylmethyl)-1-piperazinyl]propyl}-1H-benzimidazole; mp. 132.3° C.